Cas no 134998-65-5 ((2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]-ethylamino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol)

• Product Name: (2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]-ethylamino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol
• CAS No: 134998-65-5
• MF: C₁₆H₂₅N₇O₃
• MW: 363.414802312851
• CID: 2663075
• PubChem ID: 67785646
• Update Time: 2024-02-29

(2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]-ethylamino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(5'-Adenosyl)-N-ethyl-2-butene-1,4-diamine
• (2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]-ethylamino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol

• Inchi： 1S/C16H25N7O3/c1-2-22(6-4-3-5-17)7-10-12(24)13(25)16(26-10)23-9-21-11-14(18)19-8-20-15(11)23/h3-4,8-10,12-13,16,24-25H,2,5-7,17H2,1H3,(H2,18,19,20)/b4-3-/t10-,12-,13-,16-/m1/s1
• InChI Key： DKMOTLIIHKDGMV-LNNUBQDUSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CN(C/C=C\CN)CC)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 363.20188768g/mol
• Monoisotopic Mass: 363.20188768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 149